Cas no 1844-09-3 (Octadecyl sulfide)

• Product name: Octadecyl sulfide
• CAS No: 1844-09-3
• MF: C₃₆H₇₄S
• MW: 539.037770748138
• MDL: MFCD00026688
• CID: 154633
• PubChem ID: 87574152

Octadecyl sulfide Chemical and Physical Properties

Names and Identifiers

• Octadecane,1,1'-thiobis-
• Octadecyl Sulfide
• 1-octadecylsulfanyloctadecane
• Bis-octadecylsulfid
• Dioctadecyl Sulfide
• Dioctadecyl sulphide
• dioctadecylsulfane
• Dioctadecyl-sulfid
• Distearyl sulfide
• Octadecane,1,1'-thiobis
• Octadecane,1'-thiobis
• Stearyl Sulfide
• N-OCTADECYL SULFIDE
• DI-N-OCTADECYLSULPIDE
• 1,1’-thiobis-octadecan
• DIOCTADECYLMONOSULPHIDE
• N-OCTADECYL SULFIDE 96%
• Octadecane, 1,1'-thiobis-
• IHWDIGHWDQPQMQ-UHFFFAOYSA-N
• 23B8T458US
• di-n-octadecyl sulfide
• Octadecane,1'-thiobis-
• Octadecyl sulfide (8CI)
• 1,1'-Thio-bis-octadecane
• 1-(Octadecylsulfanyl)oc
• SCHEMBL482678
• AI3-12176
• BAA84409
• dioctadecylsulfide
• NS00026051
• 1844-09-3
• 1-(Octadecylsulfanyl)octadecane #
• AKOS024399260
• NSC 71652
• NSC-71652
• NSC71652
• D91818
• UNII-23B8T458US
• O0148
• DTXSID9062019
• Q27253739
• FT-0625204
• EINECS 217-423-3
• MFCD00026688
• DB-044532
• Octadecyl sulfide

• MDL： MFCD00026688
• Inchi： 1S/C36H74S/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-35-37-36-34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h3-36H2,1-2H3
• InChI Key： IHWDIGHWDQPQMQ-UHFFFAOYSA-N
• SMILES： S(C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]

Computed Properties

• Exact Mass: 538.55100
• Monoisotopic Mass: 538.551123
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 37
• Rotatable Bond Count: 34
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Tautomer Count: nothing
• XLogP3: 18.5
• Surface Charge: 0
• Topological Polar Surface Area: 25.3

Experimental Properties

• Color/Form: Not determined
• Density: 0.846
• Melting Point: 69.0 to 71.0 deg-C
• Boiling Point: 587.7°C at 760 mmHg
• Flash Point: 356.5°C
• Refractive Index: 1.467
• PSA: 25.30000
• LogP: 14.24260
• Solubility: Not determined

Octadecyl sulfide Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38

Octadecyl sulfide Customs Data

• HS CODE：2930909090
• Customs Data：

  China Customs Code:

  2930909090

  Overview:

  2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Dialkylthioethers